87-60-5

3-Chloro-2-methylaniline

In Stock

• CAS RN:
• 87-60-5

• Formula:
• C7H8ClN

• InChI:
• InChI=1S/C7H8ClN/c1-5-6(8)3-2-4-7(5)9/h2-4H,9H2,1H3

• InChIKey:
• ZUVPLKVDZNDZCM-UHFFFAOYSA-N

• 3-Chloro-2-methylaniline, also known as 3-Chloro-2-methylaniline, is a useful research compound. Its molecular formula is C7H8ClN and its molecular weight is 141.6 g/mol. The purity is usually 95%.

Indican

In Stock

• CAS RN:
• 487-60-5

• Formula:
• C14H17NO6

• InChI:
• InChI=1S/C14H17NO6/c16-6-10-11(17)12(18)13(19)14(21-10)20-9-5-15-8-4-2-1-3-7(8)9/h1-5,10-19H,6H2/t10-,11-,12+,13-,14-/m1/s1

• InChIKey:
• XVARCVCWNFACQC-RKQHYHRCSA-N

• Beta-indol-3-yl-glucoside is this compound belongs to the class of organic compounds known as o-glycosyl compounds. These are glycoside in which a sugar group is bonded through one carbon to another group via a O-glycosidic bond. It is a glycoside and a member of indoles.

1,2,4-Triazin-5(4H)-one, 4-amino-3-(methylthio)-6-propyl-

• CAS RN:
• 21087-60-5

• Formula:
• C7H12N4OS

• InChI:
• InChI=1S/C7H12N4OS/c1-3-4-5-6(12)11(8)7(13-2)10-9-5/h3-4,8H2,1-2H3

• InChIKey:
• CRXJGDFHBGGVNF-UHFFFAOYSA-N

• 1,2,4-Triazin-5(4H)-one, 4-amino-3-(methylthio)-6-propyl- is a useful research compound. Its molecular formula is C7H12N4OS and its molecular weight is 200.26 g/mol. The purity is usually 95%.

2-Methyl-4-trimethylsilyl-1-buten-3-yne

In Stock

• CAS RN:
• 18387-60-5

• Formula:
• C8H14Si

• InChI:
• InChI=1S/C8H14Si/c1-8(2)6-7-9(3,4)5/h1H2,2-5H3

• InChIKey:
• HRGBALJHGYAWBL-UHFFFAOYSA-N

• 2-Methyl-4-trimethylsilyl-1-buten-3-yne is a useful research compound. Its molecular formula is C8H14Si and its molecular weight is 138.28 g/mol. The purity is usually 95%.

4-(7-phenyl-7H-pyrazolo[4,3-e][1,2,4]triazolo[4,3-c]pyrimidin-3-yl)phenol

In Stock

• CAS RN:
• 848687-60-5

• Formula:
• C18H12N6O

• InChI:
• InChI=1S/C18H12N6O/c25-14-8-6-12(7-9-14)16-21-22-18-15-10-20-24(13-4-2-1-3-5-13)17(15)19-11-23(16)18/h1-11,25H

• InChIKey:
• LLSKWFIMIHRSRX-UHFFFAOYSA-N

• 4-(7-phenyl-7H-pyrazolo[4,3-e][1,2,4]triazolo[4,3-c]pyrimidin-3-yl)phenol is a useful research compound. Its molecular formula is C18H12N6O and its molecular weight is 328.335. The purity is usually 95%.

4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N'-(5,7-dimethylbenzo[d]thiazol-2-yl)benzohydrazide

In Stock

• CAS RN:
• 851987-60-5

• Formula:
• C25H24N4O3S2

• InChI:
• InChI=1S/C25H24N4O3S2/c1-16-13-17(2)23-22(14-16)26-25(33-23)28-27-24(30)19-7-9-21(10-8-19)34(31,32)29-12-11-18-5-3-4-6-20(18)15-29/h3-10,13-14H,11-12,15H2,1-2H3,(H,26,28)(H,27,30)

• InChIKey:
• FXRWTFIOSCXZIS-UHFFFAOYSA-N

• 4-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-N'-(5,7-dimethylbenzo[d]thiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C25H24N4O3S2 and its molecular weight is 492.61. The purity is usually 95%.

(8R,9S,10R,13S,14S,17R)-17-hydroxy-10,13-dimethyl-17-(trideuteriomethyl)-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one

Usually In Stock

• CAS RN:
• 869287-60-5

• Formula:
• C20H28O2

• InChI:
• InChI=1S/C20H28O2/c1-18-9-6-14(21)12-13(18)4-5-15-16(18)7-10-19(2)17(15)8-11-20(19,3)22/h6,9,12,15-17,22H,4-5,7-8,10-11H2,1-3H3/t15-,16+,17+,18+,19+,20-/m1/s1/i3D3

• InChIKey:
• XWALNWXLMVGSFR-CTNASMFJSA-N

• (8R,9S,10R,13S,14S,17R)-17-hydroxy-10,13-dimethyl-17-(trideuteriomethyl)-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-3-one is a useful research compound. Its molecular formula is C20H28O2 and its molecular weight is 303.5 g/mol. The purity is usually 95%.

3-(4-Chlorophenyl)-3'-methylpropiophenone

In Stock

• CAS RN:
• 898787-60-5

• Formula:
• C16H15ClO

• InChI:
• InChI=1S/C16H15ClO/c1-12-3-2-4-14(11-12)16(18)10-7-13-5-8-15(17)9-6-13/h2-6,8-9,11H,7,10H2,1H3

• InChIKey:
• VFAOKBRFTYAYBF-UHFFFAOYSA-N

• 3-(4-Chlorophenyl)-3'-methylpropiophenone is a useful research compound. Its molecular formula is C16H15ClO and its molecular weight is 258.74 g/mol. The purity is usually 95%.

N-(2-(2-(4-chlorophenyl)thiazol-4-yl)ethyl)-4-methoxy-3-methylbenzenesulfonamide

In Stock

• CAS RN:
• 932987-60-5

• Formula:
• C19H19ClN2O3S2

• InChI:
• InChI=1S/C19H19ClN2O3S2/c1-13-11-17(7-8-18(13)25-2)27(23,24)21-10-9-16-12-26-19(22-16)14-3-5-15(20)6-4-14/h3-8,11-12,21H,9-10H2,1-2H3

• InChIKey:
• NMZRIDWJDVJLCK-UHFFFAOYSA-N

• N-(2-(2-(4-chlorophenyl)thiazol-4-yl)ethyl)-4-methoxy-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C19H19ClN2O3S2 and its molecular weight is 422.94. The purity is usually 95%.

Pantoprazole N-Oxide

In Stock

• CAS RN:
• 953787-60-5

• Formula:
• C16H15F2N3O5S

• InChI:
• InChI=1S/C16H15F2N3O5S/c1-24-13-5-6-21(22)12(14(13)25-2)8-27(23)16-19-10-4-3-9(26-15(17)18)7-11(10)20-16/h3-7,15H,8H2,1-2H3,(H,19,20)

• InChIKey:
• BHJURHFGXQKOST-UHFFFAOYSA-N

• Pantoprazole N-Oxide, also known as Pantoprazole N-Oxide, is a useful research compound. Its molecular formula is C16H15F2N3O5S and its molecular weight is 399.4 g/mol. The purity is usually 95%.

1-(3-Methoxyphenyl)ethane-1-sulfonamide

In Stock

• CAS RN:
• 1250487-60-5

• Formula:
• C9H13NO3S

• InChI:
• InChI=1S/C9H13NO3S/c1-7(14(10,11)12)8-4-3-5-9(6-8)13-2/h3-7H,1-2H3,(H2,10,11,12)

• InChIKey:
• URXVKKPWKMSYAG-UHFFFAOYSA-N

• 1-(3-Methoxyphenyl)ethane-1-sulfonamide is a useful research compound. Its molecular formula is C9H13NO3S and its molecular weight is 215.27. The purity is usually 95%.

1-(2,4-Dichlorobenzyl)piperidin-3-amine hydrochloride

Usually In Stock

• CAS RN:
• 1289387-60-5

• Formula:
• C12H17Cl3N2

• InChI:
• InChI=1S/C12H16Cl2N2.ClH/c13-10-4-3-9(12(14)6-10)7-16-5-1-2-11(15)8-16;/h3-4,6,11H,1-2,5,7-8,15H2;1H

• InChIKey:
• MPPFKTNTWXWVDF-UHFFFAOYSA-N

• 1-(2,4-Dichlorobenzyl)piperidin-3-amine hydrochloride is a useful research compound. Its molecular formula is C12H17Cl3N2 and its molecular weight is 295.6. The purity is usually 95%.

2-(3,4-dimethoxyphenyl)-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)acetamide

In Stock

• CAS RN:
• 1797887-60-5

• Formula:
• C22H31NO4

• InChI:
• InChI=1S/C22H31NO4/c1-25-19-5-4-14(11-20(19)26-2)12-21(24)23-13-22(27-3)17-7-15-6-16(9-17)10-18(22)8-15/h4-5,11,15-18H,6-10,12-13H2,1-3H3,(H,23,24)

• InChIKey:
• LRGFNTWMEZOBOP-UHFFFAOYSA-N

• 2-(3,4-dimethoxyphenyl)-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C22H31NO4 and its molecular weight is 373.493. The purity is usually 95%.

(1-Methyltriazol-4-yl)-[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379987-60-5

• Formula:
• C14H18N6O2

• InChI:
• InChI=1S/C14H18N6O2/c1-19-9-12(17-18-19)13(21)20-7-3-11(4-8-20)10-22-14-15-5-2-6-16-14/h2,5-6,9,11H,3-4,7-8,10H2,1H3

• InChIKey:
• CVPLWENNFABYOJ-UHFFFAOYSA-N

• (1-Methyltriazol-4-yl)-[4-(pyrimidin-2-yloxymethyl)piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C14H18N6O2 and its molecular weight is 302.338. The purity is usually 95%.